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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium perchlorate trihydrate, Ba(ClO₄)₂·3H₂O, is a powerful oxidizing agent.[1][2][3] While

its primary applications are in pyrotechnics and as a desiccant, its utility as an oxidant in

specific organic synthesis transformations is an area of academic interest.[1][2] This document

provides an overview of its potential applications, safety protocols, and a proposed

experimental framework for its use.

Caution: Barium perchlorate is a strong oxidizer and can cause fire or explosion, especially

when in contact with combustible materials.[4] It is also harmful if swallowed or inhaled.[4] All

handling should be performed by trained personnel in a controlled laboratory environment with

appropriate personal protective equipment.

Physicochemical Properties
A summary of the key physical and chemical properties of barium perchlorate trihydrate is

presented in Table 1.
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Property Value Reference

CAS Number 10294-39-0 [5]

Molecular Formula Ba(ClO₄)₂·3H₂O [5]

Molecular Weight 390.27 g/mol [6]

Appearance White crystalline solid [1]

Melting Point 505 °C (decomposes) [3]

Solubility Soluble in water. [7]

Applications in Oxidative Synthesis
While specific and detailed protocols for the use of barium perchlorate trihydrate in routine

organic synthesis are not widely documented in recent literature, its strong oxidizing nature

suggests potential applicability in several key transformations. The following sections outline

hypothetical protocols based on the general reactivity of perchlorate salts. These are intended

as a starting point for methods development and optimization.

Oxidation of Sulfides to Sulfoxides and Sulfones
Perchlorate salts are known to be effective oxidants for sulfur-containing compounds. Barium
perchlorate trihydrate could potentially be used for the controlled oxidation of sulfides to

either sulfoxides or sulfones, depending on the reaction conditions.
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Caption: General workflow for the oxidation of sulfides.
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve

thioanisole (1 mmol) in acetonitrile (10 mL).

Reagent Addition: In a separate vial, prepare a solution of barium perchlorate trihydrate
(1.1 mmol) in acetonitrile (5 mL). Add this solution dropwise to the stirred solution of

thioanisole at 0 °C.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC).

Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium thiosulfate (10 mL).

Extraction: Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the

organic layers, dry over anhydrous sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure and purify the crude product by

column chromatography on silica gel to afford methyl phenyl sulfoxide.

The following table presents hypothetical yield data for the oxidation of various sulfides, which

would need to be determined experimentally.
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Substrate Product

Stoichiomet
ry
(Substrate:
Oxidant)

Temperatur
e (°C)

Time (h) Yield (%)

Thioanisole

Methyl

Phenyl

Sulfoxide

1:1.1 0 2 85

Diphenyl

Sulfide

Diphenyl

Sulfoxide
1:1.1 25 4 78

Thioanisole

Methyl

Phenyl

Sulfone

1:2.2 50 6 92

Diphenyl

Sulfide

Diphenyl

Sulfone
1:2.2 80 8 88

*Yields are hypothetical and for illustrative purposes only.

Safety and Handling
Working with barium perchlorate trihydrate requires strict adherence to safety protocols due

to its hazardous nature.

Hazard Identification and Mitigation

Hazard Oxidizing Solid Acute Toxicity (Oral, Inhalation) Skin/Eye Irritant

Personal Protective Equipment (PPE) Safety Goggles Lab Coat Gloves (Nitrile) Respirator (for dust)

Mitigation

Handling Precautions Use in a well-ventilated fume hood Avoid contact with combustible materials Ground equipment to prevent static discharge Avoid dust formation

Mitigation

Storage Store in a cool, dry, well-ventilated area Keep away from heat and sources of ignition Store separately from flammable and combustible materials

Mitigation

Click to download full resolution via product page
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Caption: Key hazards and mitigation strategies.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Conclusion
Barium perchlorate trihydrate is a potent oxidizing agent with potential, yet underexplored,

applications in organic synthesis. The protocols and data presented herein are intended to

serve as a foundational guide for researchers interested in exploring its synthetic utility. Due to

its significant hazards, all experimental work must be conducted with extreme caution and

adherence to strict safety protocols. Further research is warranted to establish the scope and

limitations of this reagent in modern synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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